Cas no 13522-53-7 (Carbamothioic acid, dimethyl-, O-(3-nitrophenyl) ester)

Carbamothioic acid, dimethyl-, O-(3-nitrophenyl) ester structure
13522-53-7 structure
Product Name:Carbamothioic acid, dimethyl-, O-(3-nitrophenyl) ester
CAS No:13522-53-7
MF:C9H10N2O3S
MW:226.252300739288
CID:1237536
Update Time:2024-08-03

Carbamothioic acid, dimethyl-, O-(3-nitrophenyl) ester Chemical and Physical Properties

Names and Identifiers

    • Carbamothioic acid, dimethyl-, O-(3-nitrophenyl) ester
    • Carbamothioic acid, N,N-dimethyl-, O-(3-nitrophenyl) ester
    • Inchi: 1S/C9H10N2O3S/c1-10(2)9(15)14-8-5-3-4-7(6-8)11(12)13/h3-6H,1-2H3
    • InChI Key: XSUXUGSJSBTOTH-UHFFFAOYSA-N
    • SMILES: C(=S)(OC1=CC=CC([N+]([O-])=O)=C1)N(C)C

Computed Properties

  • Exact Mass: 226.0413
  • Monoisotopic Mass: 226.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 90.4A^2

Experimental Properties

  • Density: 1.326±0.06 g/cm3(Predicted)
  • Melting Point: 153-155 °C
  • Boiling Point: 307.9±44.0 °C(Predicted)
  • PSA: 55.61
  • pka: 0.50±0.50(Predicted)
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